methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate

• Molecular Formula: C15H16IN3O5
• Molecular Weight: 445.21 g/mol
• IUPAC Name: methyl 2-[(4-iodo-1-methylpyrazole-3-carbonyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C15H16IN3O5/c1-19-7-9(16)13(18-19)14(20)17-10-6-12(23-3)11(22-2)5-8(10)15(21)24-4/h5-7H,1-4H3,(H,17,20)
• InChI Key: CHKKLBVLFMTWKB-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC)I

Description

Methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential biological activity.

Mechanism of Action

The mechanism of action for this compound is not fully understood, but it is believed to involve the inhibition of certain enzymes or signaling pathways that are involved in inflammation or tumor growth. Further research is needed to fully elucidate the mechanism of action for this compound.
Biochemical and Physiological Effects:
Studies have shown that methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate can exhibit anti-inflammatory effects by reducing the production of certain inflammatory cytokines. Additionally, this compound has been shown to have potential anti-tumor effects by inhibiting the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate in lab experiments is its potential biological activity, which may make it a useful tool for studying certain disease processes. However, one limitation of this compound is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate. One area of focus could be on further elucidating the compound's mechanism of action, which could help to identify potential therapeutic targets for certain diseases. Additionally, future research could focus on optimizing the synthesis method for this compound to make it more accessible for use in lab experiments. Finally, further studies could be conducted to explore the potential therapeutic applications of this compound in vivo.

Synthesis Methods

The synthesis method for this compound involves several steps, including the reaction of 4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid with methyl 4,5-dimethoxybenzoate in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) or EDC (ethylcarbodiimide). The resulting intermediate is then treated with a carbonylating agent such as phosgene or triphosgene to yield the final product.

Scientific Research Applications

Methyl 2-{[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]amino}-4,5-dimethoxybenzoate has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit potential biological activity, including anti-inflammatory and anti-tumor properties.